2-(Adamantan-1-YL)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide

• IUPAC Name: 2-(1-adamantyl)-N,N'-bis[(4-aminophenyl)sulfonyl]propanediamide
• InChI: InChI=1S/C25H30N4O6S2/c26-18-1-5-20(6-2-18)36(32,33)28-23(30)22(25-12-15-9-16(13-25)11-17(10-15)14-25)24(31)29-37(34,35)21-7-3-19(27)4-8-21/h1-8,15-17,22H,9-14,26-27H2,(H,28,30)(H,29,31)
• InChI Key: LISALDUTGOXRLR-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(C(=O)NS(=O)(=O)C4=CC=C(C=C4)N)C(=O)NS(=O)(=O)C5=CC=C(C=C5)N
• Molecular Formula: C25H30N4O6S2
• Molecular Weight: 546.7 g/mol

Description

2-(Adamantan-1-YL)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide, also known as ABA, is a chemical compound that has gained attention in the scientific community due to its potential use in medicinal applications. ABA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been investigated.

Scientific Research Applications

Synthesis and Characterization of Adamantane-Based Polyimides

Researchers have synthesized new adamantane-based polyimides, highlighting the compound's utility in creating high-performance polymers. These polymers exhibit exceptional thermal stability, solubility in organic solvents, and amorphous nature, making them suitable for advanced material applications. Glass transition temperatures of these polyimides range significantly, underscoring their thermal resilience. The synthesis process involves reacting adamantane-based dietheramine with aromatic dianhydrides, demonstrating the compound's versatility in polymer chemistry (Hsiao & Li, 1998).

Development of Gas Separation Membranes

Adamantane derivatives have been employed to create aromatic ortho-hydroxypolyimides, which further undergo thermal rearrangement to produce polybenzoxazole materials. These materials are tested as gas separation membranes, indicating the compound's importance in enhancing the efficiency of gas separation technologies. This application showcases the structural modification capabilities of adamantane-based compounds to achieve desired material properties (Aguilar-Lugo et al., 2018).

Metal-Organic Frameworks (MOFs) Design

Functionalized adamantane tectons have been utilized in designing mixed-ligand copper(II) 1,2,4-triazolyl/carboxylate metal-organic frameworks. These MOFs exhibit unique structural characteristics and potential for various applications, including catalysis and gas storage. This research highlights the compound's role in constructing complex architectures with potential utility in diverse scientific fields (Senchyk et al., 2013).

Antimicrobial and Hypoglycemic Activities

Adamantane-isothiourea hybrid derivatives have been synthesized and shown to possess in vitro antimicrobial activity against pathogenic bacteria and yeast-like fungi. Additionally, some of these compounds have demonstrated in vivo hypoglycemic activity in diabetic rats. This research underscores the compound's biomedical relevance beyond typical drug applications, focusing on its potential in antimicrobial and metabolic disorder treatments (Al-Wahaibi et al., 2017).